![molecular formula C18H21NO2 B250346 N-(2-ethylphenyl)-3-(4-methoxyphenyl)propanamide](/img/structure/B250346.png)
N-(2-ethylphenyl)-3-(4-methoxyphenyl)propanamide
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Overview
Description
N-(2-ethylphenyl)-3-(4-methoxyphenyl)propanamide, also known as Nootkatone, is a natural compound that is found in various plants, including grapefruits and valerian roots. It has gained significant attention in recent years due to its potential applications in various fields, including food, medicine, and agriculture.
Scientific Research Applications
N-(2-ethylphenyl)-3-(4-methoxyphenyl)propanamide has been studied extensively for its potential applications in various fields, including medicine, food, and agriculture. In medicine, it has been shown to possess anti-inflammatory, anti-cancer, and anti-microbial properties. It has also been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. In the food industry, this compound is used as a flavoring agent due to its grapefruit-like aroma. It has also been studied for its potential use as a natural insecticide in agriculture.
Mechanism of Action
The mechanism of action of N-(2-ethylphenyl)-3-(4-methoxyphenyl)propanamide is not fully understood. However, studies have shown that it may act through various pathways, including the inhibition of inflammatory cytokines, the activation of AMP-activated protein kinase (AMPK), and the modulation of the Nrf2-Keap1 signaling pathway. It has also been shown to inhibit the growth of cancer cells by inducing apoptosis.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of cytokines such as TNF-α and IL-1β. It has also been shown to activate AMPK, which plays a crucial role in regulating energy metabolism and maintaining cellular homeostasis. Additionally, it has been shown to modulate the Nrf2-Keap1 signaling pathway, which plays a crucial role in cellular defense against oxidative stress.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(2-ethylphenyl)-3-(4-methoxyphenyl)propanamide in lab experiments is its natural origin, which makes it a safer alternative to synthetic compounds. It also has a wide range of potential applications, making it a versatile compound for research. However, one of the limitations of using this compound is its high cost, which may limit its use in large-scale experiments.
Future Directions
There are several future directions for N-(2-ethylphenyl)-3-(4-methoxyphenyl)propanamide research. One potential area of research is its use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Another potential area of research is its use as a natural insecticide in agriculture. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields.
Conclusion
In conclusion, this compound is a natural compound that has gained significant attention in recent years due to its potential applications in various fields, including medicine, food, and agriculture. It can be synthesized through various methods, including chemical synthesis and biotransformation. It has been shown to possess anti-inflammatory, anti-cancer, and anti-microbial properties and has potential applications in treating neurodegenerative diseases and as a natural insecticide. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields.
Synthesis Methods
N-(2-ethylphenyl)-3-(4-methoxyphenyl)propanamide can be synthesized through various methods, including chemical synthesis and biotransformation. Chemical synthesis involves the use of chemical reactions to produce this compound from starting materials. On the other hand, biotransformation involves the use of microorganisms or enzymes to convert starting materials into this compound. The most common method of this compound synthesis is through the biotransformation of valencene, which is extracted from orange peels, using microorganisms such as Rhodococcus erythropolis.
Properties
Molecular Formula |
C18H21NO2 |
---|---|
Molecular Weight |
283.4 g/mol |
IUPAC Name |
N-(2-ethylphenyl)-3-(4-methoxyphenyl)propanamide |
InChI |
InChI=1S/C18H21NO2/c1-3-15-6-4-5-7-17(15)19-18(20)13-10-14-8-11-16(21-2)12-9-14/h4-9,11-12H,3,10,13H2,1-2H3,(H,19,20) |
InChI Key |
NOTFFVPUIHTECB-UHFFFAOYSA-N |
SMILES |
CCC1=CC=CC=C1NC(=O)CCC2=CC=C(C=C2)OC |
Canonical SMILES |
CCC1=CC=CC=C1NC(=O)CCC2=CC=C(C=C2)OC |
Pictograms |
Environmental Hazard |
Origin of Product |
United States |
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